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Compound of Interest

Compound Name: Dibutyltin dibromide

Cat. No.: B1583654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibutyltin dibromide ((C₄H₉)₂SnBr₂), an organotin compound, serves as a significant

intermediate and catalyst in a variety of chemical syntheses. Understanding its structural

formula and bonding characteristics is paramount for its effective application and for the

development of new tin-based compounds. This guide provides a comprehensive overview of

the structural and bonding properties of dibutyltin dibromide, supported by available

physicochemical data and detailed experimental context. While a definitive crystal structure

from X-ray diffraction analysis is not publicly available, this document synthesizes information

from analogous compounds and spectroscopic methods to present a robust model of its

molecular architecture.

Structural Formula and Molecular Geometry
Dibutyltin dibromide consists of a central tin (Sn) atom covalently bonded to two n-butyl

groups (-C₄H₉) and two bromine (Br) atoms.[1] The tin atom is in the +4 oxidation state. The

molecular formula is C₈H₁₈Br₂Sn.[2]

Based on the principles of VSEPR theory and data from related diorganotin dihalides, the

geometry around the central tin atom is predicted to be tetrahedral. The two butyl groups and

two bromine atoms are arranged around the tin center to minimize electron pair repulsion.
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Visual Representation of Molecular Structure
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dibutyltin dibromide | 996-08-7 | Benchchem [benchchem.com]

2. scbt.com [scbt.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Dibutyltin Dibromide:
Structural Formula and Bonding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583654#dibutyltin-dibromide-structural-formula-and-
bonding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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